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Compound of Interest

Compound Name: GT 949

cat. No.: B1672416

For Research, Scientific, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of GT
949, a selective excitatory amino acid transporter-2 (EAAT2) positive allosteric modulator.
Adherence to these procedural guidelines is critical for ensuring laboratory safety and
environmental compliance.

l. Immediate Safety and Handling Precautions

While specific hazard information for GT 949 is not fully detailed in publicly available safety
data sheets (SDS), it is prudent to handle this compound with care, assuming it may have
unknown toxicological properties. All personnel handling GT 949 should wear appropriate
personal protective equipment (PPE), including laboratory coats, safety glasses, and chemical-
resistant gloves. All handling of the solid compound or solutions should be performed in a well-
ventilated area or a chemical fume hood to minimize inhalation exposure.

Il. GT 949 Chemical and Physical Properties

A summary of the known quantitative data for GT 949 is presented below. This information is
crucial for the correct segregation and labeling of waste.
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Property Value Source

3-((4-Cyclohexylpiperazin-1-yI)
(1-phenethyl-1H-tetrazol-5-

Chemical Name o [1][2]
yl)methyl)-6-methoxyquinolin-
2(1H)-one

CAS Number 460330-27-2 [1][2]13]

Molecular Formula C30H37N702

Molecular Weight 527.66 g/mol

. Soluble in DMSO (up to 100

Solubility
mM)

Purity >98%

Storage Store at -20°C

lll. Step-by-Step Disposal Protocol

The disposal of GT 949 and its associated waste must be conducted in accordance with
institutional, local, and national regulations. The following protocol provides a general
framework; however, it is mandatory to consult with your institution's Environmental Health and
Safety (EHS) department for specific guidance.

Experimental Protocol: Waste Disposal
o Waste Identification and Classification:

o Determine if the GT 949 waste is hazardous. Since a full hazard profile is not available, it
is best practice to treat all waste containing GT 949 as hazardous chemical waste.

o This includes pure, unused GT 949, solutions containing GT 949, and any materials
contaminated with GT 949 (e.g., pipette tips, gloves, vials, and absorbent paper).

o Waste Segregation:
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o Solid Waste: Collect solid GT 949 waste, including contaminated labware like vials and
spatulas, in a dedicated, properly labeled hazardous waste container. Do not mix with non-
hazardous trash.

o Liquid Waste:

» Solutions of GT 949, particularly those dissolved in DMSO, should be collected in a
separate, compatible liquid waste container.

» Do not mix halogenated and non-halogenated solvent waste unless permitted by your
institution's EHS guidelines.

» Aqueous solutions containing GT 949 should not be disposed of down the drain. They
must be collected as hazardous waste.

o Sharps: Needles, syringes, or other sharps contaminated with GT 949 must be disposed
of in a designated sharps container.

o Waste Container Management:

o Compatibility: Use containers made of materials compatible with the waste they hold. For
GT 949 in DMSO, a high-density polyethylene (HDPE) container is typically appropriate.

o Labeling: As soon as the first drop of waste is added, label the container with the words
"Hazardous Waste." The label must include:

The full chemical name: "GT 949" and any solvents (e.g., "Dimethyl Sulfoxide™). Do not
use abbreviations.

The approximate concentrations or percentages of each component.

The date waste accumulation began.

The name of the principal investigator or laboratory contact.

o Storage:
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» Keep waste containers securely closed at all times, except when adding waste. Do not
leave funnels in the container opening.

= Store waste containers in a designated Satellite Accumulation Area (SAA) within the
laboratory.

» Ensure secondary containment is used for all liquid waste containers to prevent spills.

» Segregate the GT 949 waste container from incompatible materials, such as strong
oxidizing agents, acids, and bases.

e Arranging for Disposal:

o Do not accumulate more than 55 gallons of hazardous waste in your laboratory at any one
time.

o Once a waste container is full, or if you are discontinuing work with GT 949, contact your
institution's EHS department to schedule a waste pickup.

o Follow all institutional procedures for requesting a waste pickup, which may involve an
online system or specific forms.

IV. Spill Management

In the event of a spill of GT 949 powder or solution:

o Alert personnel in the immediate area.

o Wearing appropriate PPE, contain the spill using a chemical spill kit.

e For a solid spill, gently cover with absorbent material to avoid raising dust.

o For a liquid spill, absorb the material with vermiculite or another suitable absorbent.

o Collect all contaminated materials into a hazardous waste container, label it appropriately,
and arrange for disposal through EHS.

V. Visual Workflow for GT 949 Disposal
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The following diagram illustrates the decision-making process for the proper disposal of waste
generated from research involving GT 949.
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Solid Liquid
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Collect in Labeled
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Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1672416?utm_src=pdf-body
https://www.benchchem.com/product/b1672416?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Caption: Decision workflow for the segregation and disposal of GT 949 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal Procedures for GT 949]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1672416#gt-949-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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